Cas no 1379341-19-1 (Methyl 3-chloro-5-fluoro-2-methylbenzoate)

• Product Name: Methyl 3-chloro-5-fluoro-2-methylbenzoate
• CAS No: 1379341-19-1
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• CID: 4761143
• PubChem ID: 79020377
• Update Time: 2026-02-26

Methyl 3-chloro-5-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-fluoro-2-methylbenzoate

• Inchi： 1S/C9H8ClFO2/c1-5-7(9(12)13-2)3-6(11)4-8(5)10/h3-4H,1-2H3
• InChI Key： IACWILSTIWESLE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1C)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-chloro-5-fluoro-2-methylbenzoate

Comprehensive Overview of Methyl 3-chloro-5-fluoro-2-methylbenzoate (CAS No. 1379341-19-1)

Methyl 3-chloro-5-fluoro-2-methylbenzoate (CAS No. 1379341-19-1) is a specialized aromatic ester widely utilized in pharmaceutical and agrochemical research. This compound features a methyl ester group attached to a chloro-fluoro-methyl-substituted benzene ring, making it a valuable intermediate in organic synthesis. Its unique structural properties, including the presence of both chloro and fluoro substituents, contribute to its reactivity and versatility in applications such as drug development and material science.

In recent years, the demand for halogenated benzoates like Methyl 3-chloro-5-fluoro-2-methylbenzoate has surged due to their role in designing bioactive molecules. Researchers frequently search for "synthesis of fluorinated benzoates" or "applications of chloro-fluoro aromatic compounds," reflecting the growing interest in this chemical space. The compound's electron-withdrawing groups enhance its utility in cross-coupling reactions, a topic trending in green chemistry discussions.

From an industrial perspective, CAS No. 1379341-19-1 is often explored for its potential in crop protection formulations and pharmaceutical intermediates. Questions like "how to purify Methyl 3-chloro-5-fluoro-2-methylbenzoate" or "stability under acidic conditions" are common in technical forums, highlighting practical challenges. The compound's crystalline form and solubility profile are also critical for process optimization, aligning with the industry's focus on sustainable manufacturing.

Analytical characterization of Methyl 3-chloro-5-fluoro-2-methylbenzoate typically involves HPLC, NMR, and mass spectrometry, addressing queries such as "spectral data for halogenated benzoates." Its thermal stability and storage recommendations are frequently debated among chemists, especially those working on high-throughput screening platforms. The compound's low toxicity profile (when handled properly) further supports its adoption in preclinical studies.

Emerging trends in AI-driven molecular design have sparked interest in derivatives of 1379341-19-1, with searches like "machine learning for benzoate optimization" gaining traction. Additionally, its potential in electronic materials (e.g., organic semiconductors) is being investigated, linking it to the booming flexible electronics sector. Regulatory-compliant suppliers emphasize certificates of analysis (CoA) and scalable synthesis routes, addressing concerns about supply chain transparency.

In conclusion, Methyl 3-chloro-5-fluoro-2-methylbenzoate exemplifies the intersection of traditional organic chemistry and modern applications. Its relevance to drug discovery pipelines, agrochemical innovation, and advanced materials ensures continued academic and commercial attention. Future research may explore its catalytic applications or biodegradation pathways, further expanding its scientific footprint.